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Compound of Interest

Compound Name: Farnesane

Cat. No.: B139076 Get Quote

This document provides comprehensive safety and logistical information for the proper disposal

of Farnesane, a sesquiterpene hydrocarbon. Adherence to these procedures is critical for

ensuring laboratory safety and environmental protection. The following step-by-step guidance

is intended for researchers, scientists, and drug development professionals.

I. Immediate Safety and Spill Response
Before initiating any disposal procedures, ensure that all personnel are equipped with

appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat. In case of a spill, follow these immediate actions:

Eliminate Ignition Sources: Immediately remove all sources of ignition, such as sparks or

open flames, from the spill area.[1]

Ensure Adequate Ventilation: Work in a well-ventilated area to avoid the inhalation of vapors.

[2][3]

Contain the Spill: For small spills, wipe up with an absorbent material like a cloth or fleece.

For larger spills, dike the material with inert absorbents such as dry clay, sand, or vermiculite.

[1][4]

Collect Absorbent Material: Place the contaminated absorbent material into a suitable,

sealable container for disposal.[1][4]
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Clean the Area: Thoroughly clean the spill surface to remove any residual contamination.[1]

[4]

II. Farnesane Disposal Procedure
The disposal of Farnesane must be conducted in compliance with all local, regional, national,

and international regulations.[1][2][4] Do not discharge Farnesane into drains, water courses,

or onto the ground.[1][5]

Waste Collection: Collect waste Farnesane and contaminated materials in a designated,

properly labeled, and sealed container.

Hazardous Waste Classification: While not always explicitly classified as hazardous for

transport, Farnesane waste should be treated as hazardous due to its potential for

aspiration toxicity.[1][4] The user must classify the waste in accordance with EPA guidelines

or other relevant regional regulations based on its characteristics of ignitability, corrosivity,

reactivity, or toxicity.

Engage a Licensed Waste Disposal Service: Contact a licensed professional waste disposal

service to handle the transportation and final disposal of the Farnesane waste.[6]

Disposal Method: The recommended methods for the final disposal of Farnesane are

incineration or sanitary landfill, as determined by the waste disposal service and local

regulations.[2]

III. Physical and Chemical Properties of Farnesane
The following table summarizes key quantitative data for Farnesane, which is essential for its

safe handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.vigon.com/product/farnesene/?doc=MSDS/508220_vigon_sds_us_english.pdf&namee=FarneseneSDS
https://perfumersupplyhouse.com/wp-content/uploads/2014/07/MSDS-FARNESENE.pdf
https://www.benchchem.com/product/b139076?utm_src=pdf-body
https://www.benchchem.com/product/b139076?utm_src=pdf-body
https://www.vigon.com/product/farnesene/?doc=MSDS/508220_vigon_sds_us_english.pdf&namee=FarneseneSDS
https://perfumersupplyhouse.com/wp-content/uploads/2014/07/FARNESENE-MSDS.pdf
https://perfumersupplyhouse.com/wp-content/uploads/2014/07/MSDS-FARNESENE.pdf
https://www.benchchem.com/product/b139076?utm_src=pdf-body
https://www.vigon.com/product/farnesene/?doc=MSDS/508220_vigon_sds_us_english.pdf&namee=FarneseneSDS
https://download.basf.com/p1/000000000030833158_SDS_GEN_US/en_US/Natural_%25CE%25B1-Farnesene_95_30833158_SDS_GEN_US_en_3-0.pdf
https://www.benchchem.com/product/b139076?utm_src=pdf-body
https://www.benchchem.com/product/b139076?utm_src=pdf-body
https://www.vigon.com/product/farnesene/?doc=MSDS/508220_vigon_sds_us_english.pdf&namee=FarneseneSDS
https://perfumersupplyhouse.com/wp-content/uploads/2014/07/MSDS-FARNESENE.pdf
https://www.benchchem.com/product/b139076?utm_src=pdf-body
http://angenechemical.com/sds/502-61-4.pdf
https://www.benchchem.com/product/b139076?utm_src=pdf-body
https://perfumersupplyhouse.com/wp-content/uploads/2014/07/FARNESENE-MSDS.pdf
https://www.benchchem.com/product/b139076?utm_src=pdf-body
https://www.benchchem.com/product/b139076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance Liquid [1]

Flash Point
100.0 °C (212.0 °F) Closed

Cup
[1][3]

Molecular Formula C15H24 [2][3]

Molecular Weight 204.35 g/mol [3]

IV. Health Hazard Information
Farnesane presents the following health hazards that necessitate careful handling and

disposal:

Aspiration Hazard: May be fatal if swallowed and enters airways.[1][4] Do NOT induce

vomiting if ingested.[1][4]

Skin Irritation: May cause mild skin irritation.[1][4][7] In case of contact, wash the affected

area with soap and water.[7]

Allergic Skin Reaction: May cause an allergic skin reaction in some individuals.[4]

V. Farnesane Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Farnesane.
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Caption: Logical workflow for the proper disposal of Farnesane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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